![molecular formula C19H13N7O2S B2541907 5-(pyridin-3-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide CAS No. 1903156-75-1](/img/structure/B2541907.png)
5-(pyridin-3-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide
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Description
5-(pyridin-3-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H13N7O2S and its molecular weight is 403.42. The purity is usually 95%.
BenchChem offers high-quality 5-(pyridin-3-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(pyridin-3-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Anticancer Agents : Researchers have explored derivatives of this compound as potential anti-cancer agents. For instance, the discovery of 5-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)-1H-indole-2-carboxamide derivatives targeting the protein Nur77 shows promise in cancer therapy .
- One-Pot Synthesis : The compound has been used in a one-pot synthesis to create substituted [1,2,4]triazolo[4,3-a]pyridines. This method is mild, efficient, and operationally simple, providing access to diverse synthetic intermediates .
- Thiol Oxidation : In aqueous medium, 5-(pyridin-3-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide (referred to as pytz ) mediates the metal-free mild oxidation of thiols to disulfides (RSSR). This reaction proceeds through the formation of an organosulfur radical, where pytz interacts with thiol to accept one electron and ultimately oxidizes two equivalents of thiols .
- [1,2,3]-Triazolo-Fused Pyrazines and Pyridazines : The compound belongs to the 1,2,3-triazolodiazine family, which includes various triazolo-fused pyrazines and pyridazines. These heterocycles find applications in drug discovery, materials science, and bioorganic chemistry .
Organic Synthesis and Medicinal Chemistry
Chemical Reactions and Oxidation
Heterocyclic Chemistry
properties
IUPAC Name |
5-pyridin-3-yl-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N7O2S/c27-19(14-9-15(28-25-14)12-3-1-7-20-10-12)21-11-18-23-22-17-6-5-13(24-26(17)18)16-4-2-8-29-16/h1-10H,11H2,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLTRCFVCABNJHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC(=NO2)C(=O)NCC3=NN=C4N3N=C(C=C4)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N7O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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